4-(1,1,2-trifluoroethoxy)benzoic acid
Overview
Description
4-(1,1,2-Trifluoroethoxy)benzoic acid, also known as 4-TFEB, is an organic compound that is used in various scientific applications. It is a derivative of benzoic acid and has a trifluoroethoxy substituent. 4-TFEB has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. It has also been used in the study of biochemical and physiological processes, as well as in the development of new drugs.
Scientific Research Applications
4-(1,1,2-trifluoroethoxy)benzoic acid has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. It has also been used in the study of biochemical and physiological processes, as well as in the development of new drugs.
Mechanism of Action
4-(1,1,2-trifluoroethoxy)benzoic acid has been shown to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are hormones that play a role in inflammation and other physiological processes. This compound has been shown to inhibit the activity of COX-2, which in turn reduces the production of prostaglandins and thus reduces inflammation.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in laboratory animals. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, which are involved in the body's immune response. In addition, this compound has been shown to have antioxidant activity and to reduce the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
The use of 4-(1,1,2-trifluoroethoxy)benzoic acid in laboratory experiments has several advantages. It is a relatively inexpensive reagent and is readily available. In addition, it is a relatively stable compound and is not easily degraded. However, there are some limitations to its use. For example, it is not soluble in water and must be dissolved in organic solvents such as ethanol or methanol. In addition, it is not very soluble in most organic solvents and must be used in relatively high concentrations.
Future Directions
There are a number of potential future applications for 4-(1,1,2-trifluoroethoxy)benzoic acid. One potential application is in the development of new drugs for the treatment of inflammation and pain. In addition, this compound could be used in the development of new catalysts for organic synthesis. Finally, it could be used in the study of biochemical and physiological processes, such as the regulation of gene expression or the regulation of cell signaling pathways.
Synthesis Methods
4-(1,1,2-trifluoroethoxy)benzoic acid can be synthesized from benzoic acid and trifluoroethanol in a two-step process. In the first step, benzoic acid is reacted with trifluoroethanol in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form the trifluoroethoxybenzoic acid. In the second step, the trifluoroethoxybenzoic acid is treated with a strong acid, such as hydrochloric acid, to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1,1,2-trifluoroethoxy)benzoic acid involves the reaction of 4-hydroxybenzoic acid with 1,1,2-trifluoroethanol in the presence of a dehydrating agent to form the desired product.", "Starting Materials": [ "4-hydroxybenzoic acid", "1,1,2-trifluoroethanol", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Step 1: Dissolve 4-hydroxybenzoic acid in a suitable solvent (e.g. dichloromethane) and add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) to the reaction mixture.", "Step 2: Heat the reaction mixture under reflux for a suitable period of time (e.g. 2-4 hours) to form the corresponding acid chloride intermediate.", "Step 3: Cool the reaction mixture to room temperature and slowly add 1,1,2-trifluoroethanol to the reaction mixture while stirring.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time (e.g. 2-4 hours) to form the desired product, 4-(1,1,2-trifluoroethoxy)benzoic acid.", "Step 5: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
2770368-63-1 |
Molecular Formula |
C9H7F3O3 |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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